Cas no 20771-72-6 ((e)-4-(p-nitroanilino)-3-penten-2-one)

• Product Name: (e)-4-(p-nitroanilino)-3-penten-2-one
• CAS No: 20771-72-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 864557
• Update Time: 2026-04-29

(e)-4-(p-nitroanilino)-3-penten-2-one Chemical and Physical Properties

Names and Identifiers

• (e)-4-(p-nitroanilino)-3-penten-2-one

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• PSA: 72.24